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Compound of Interest

Compound Name: N-Nitrosodibutylamine-d18

Cat. No.: B12398071 Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-purity

analytical standards is paramount for accurate and reliable experimental results. This guide

provides a comparative assessment of commercially available N-Nitrosodibutylamine-d18
(NDBA-d18) standards, focusing on their isotopic and chemical purity. NDBA-d18 serves as a

critical internal standard in the quantification of N-Nitrosodibutylamine, a potential mutagenic

impurity, in pharmaceutical products and environmental samples.

Comparison of Commercially Available N-
Nitrosodibutylamine-d18 Standards
The isotopic purity of a deuterated standard is a crucial parameter, as it directly impacts the

accuracy of quantification in mass spectrometry-based assays. While direct comparisons of

isotopic purity are often limited by the availability of public data, this guide summarizes the

available information on chemical purity from various suppliers. It is important to note that

chemical purity does not equate to isotopic purity, and researchers should request Certificates

of Analysis (CoA) for batch-specific isotopic enrichment data.
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Supplier Product Name CAS Number Stated Purity Format

Cambridge

Isotope

Laboratories

𝑁-Nitroso-di-𝑛-

butylamine

(NDBA) (D₁₈,

98%)

1219798-82-9
98% Chemical

Purity[1]
Solution

MedChemExpres

s

N-

Nitrosodibutylami

ne-d18

1219798-82-9 99.53%[2] Liquid

LGC Standards
N-Nitroso-di-n-

butylamine-d18
1219798-82-9 >95% (GC)[3] Neat

Clearsynth
N-Nitroso-di-n-

butylamine-d18
1219798-82-9

Not less than

95%[4]
Neat

Simson Pharma
N-Nitroso-Di-N-

Butylamine-D18
1219798-82-9

CoA available

upon request[5]
Neat

Veeprho
N-Nitroso-di-n-

butylamine-d18
1219798-82-9

Highly

characterized

reference

material[6]

Neat

USP

Deutero N-

Nitrosodibutylami

ne (NDBA-d18)

Solution

1219798-82-9

Analytical

Material, not a

USP Reference

Standard[7]

Solution

Experimental Protocol for the Assessment of
Isotopic Purity
The isotopic purity of NDBA-d18 can be determined using Gas Chromatography-Mass

Spectrometry (GC-MS). This method allows for the separation of the deuterated standard from

its non-deuterated analog and other impurities, followed by mass analysis to determine the

isotopic distribution.

Objective: To determine the isotopic purity of an N-Nitrosodibutylamine-d18 standard.
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Materials:

N-Nitrosodibutylamine-d18 standard

N-Nitrosodibutylamine (non-deuterated) reference standard

Dichloromethane (DCM), GC grade or equivalent

Methanol, GC grade or equivalent

GC-MS system with a suitable capillary column (e.g., VF-WAXMS, 30 m x 0.25 mm x 1 µm)

[2]

Procedure:

Standard Preparation:

Prepare a stock solution of the N-Nitrosodibutylamine-d18 standard in dichloromethane

at a concentration of approximately 1 mg/mL.

Prepare a series of working standard solutions by diluting the stock solution with

dichloromethane to concentrations ranging from 1 ng/mL to 100 ng/mL.

Prepare a standard solution of non-deuterated N-Nitrosodibutylamine in dichloromethane

at a concentration of 10 ng/mL.

GC-MS Analysis:

Injection: Inject 1 µL of each working standard solution into the GC-MS system.

Gas Chromatography Conditions:

Inlet Temperature: 250°C

Injection Mode: Splitless

Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp

to 240°C at 10°C/min, and hold for 5 minutes.
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Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

For N-Nitrosodibutylamine-d18: m/z (e.g., parent ion and characteristic fragments)

For N-Nitrosodibutylamine (non-deuterated): m/z (e.g., parent ion and characteristic

fragments)

Data Analysis:

Integrate the peak areas for both the deuterated and non-deuterated forms of N-

Nitrosodibutylamine in the chromatograms of the NDBA-d18 standard solutions.

Calculate the isotopic purity using the following formula:

Isotopic Purity (%) = [Peak Area (d18) / (Peak Area (d18) + Peak Area (d0))] x 100

The analysis of the non-deuterated standard is used to confirm the retention time and

fragmentation pattern of any potential unlabeled impurity in the deuterated standard.

Workflow for Isotopic Purity Assessment
The following diagram illustrates the experimental workflow for assessing the isotopic purity of

an N-Nitrosodibutylamine-d18 standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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